Cas no 1261860-64-3 (3-Chloro-3'-ethylpropiophenone)

• Product Name: 3-Chloro-3'-ethylpropiophenone
• CAS No: 1261860-64-3
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 5038918
• Update Time: 2025-07-18

3-Chloro-3'-ethylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-3'-ethylpropiophenone

• Inchi： 1S/C11H13ClO/c1-2-9-4-3-5-10(8-9)11(13)6-7-12/h3-5,8H,2,6-7H2,1H3
• InChI Key： QTCSGGRVAOIAOI-UHFFFAOYSA-N
• SMILES： ClCCC(C1=CC=CC(=C1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 3-Chloro-3'-ethylpropiophenone

3-Chloro-3'-ethylpropiophenone (CAS No. 1261860-64-3): An Overview of Its Properties, Applications, and Recent Research

3-Chloro-3'-ethylpropiophenone (CAS No. 1261860-64-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique molecular structure, has been the subject of numerous studies due to its potential applications in various industries. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding 3-Chloro-3'-ethylpropiophenone.

Chemical Structure and Properties

3-Chloro-3'-ethylpropiophenone is a derivative of propiophenone, featuring a chlorine atom and an ethyl group substituent. The molecular formula of this compound is C₁₀H₁₁ClO, with a molecular weight of approximately 188.64 g/mol. The presence of the chlorine and ethyl groups imparts unique chemical properties to the molecule, making it an interesting subject for both academic and industrial research.

The compound is a colorless to pale yellow liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around -25°C, and the boiling point is approximately 200°C at atmospheric pressure. These physical properties make it suitable for various synthetic processes and applications.

Synthesis Methods

The synthesis of 3-Chloro-3'-ethylpropiophenone can be achieved through several routes, each with its own advantages and limitations. One common method involves the Friedel-Crafts acylation of chlorobenzene with ethyl propionyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃). This reaction proceeds via an electrophilic aromatic substitution mechanism, yielding the desired product with high selectivity.

An alternative approach involves the Claisen condensation of ethyl propionate with chlorobenzaldehyde followed by reduction to form the ketone. This method offers a more environmentally friendly route due to the use of milder reaction conditions and fewer hazardous reagents.

Applications in Pharmaceuticals and Materials Science

3-Chloro-3'-ethylpropiophenone has found applications in various fields due to its unique chemical properties. In pharmaceutical research, it serves as an important intermediate in the synthesis of several bioactive compounds. For instance, it has been used in the development of novel analgesics and anti-inflammatory agents due to its ability to modulate specific biological pathways.

In materials science, 3-Chloro-3'-ethylpropiophenone has been explored for its potential in polymer synthesis. Its reactivity with various monomers allows for the creation of functional polymers with tailored properties for use in coatings, adhesives, and electronic materials. Recent studies have also investigated its role in photopolymerization processes, where it acts as a photoinitiator or sensitizer.

Recent Research Developments

The ongoing research on 3-Chloro-3'-ethylpropiophenone continues to uncover new possibilities for its application. A study published in the Journal of Medicinal Chemistry highlighted its potential as a lead compound for developing new antiviral agents. The researchers found that derivatives of 3-Chloro-3'-ethylpropiophenone exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In another study published in Advanced Materials, scientists explored the use of 3-Chloro-3'-ethylpropiophenone-based polymers in drug delivery systems. The polymers were designed to release drugs in a controlled manner, enhancing their therapeutic efficacy while reducing side effects. The results showed promising outcomes in both in vitro and in vivo models.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 3-Chloro-3'-ethylpropiophenone is not classified as a hazardous material under current regulations, it is essential to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times to minimize exposure risks.

In conclusion, 3-Chloro-3'-ethylpropiophenone (CAS No. 1261860-64-3) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, it is likely that this compound will play an increasingly important role in various industries.